Cas no 864286-57-7 (2-chloro-4-(cyclopropylmethyl)aminobenzonitrile)

2-Chloro-4-(cyclopropylmethyl)aminobenzonitrile is a specialized organic compound featuring a benzonitrile core substituted with a chloro group at the 2-position and a cyclopropylmethylamino group at the 4-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical synthesis, particularly as an intermediate for bioactive molecules. The cyclopropylmethyl moiety enhances steric and electronic properties, while the chloro and nitrile groups offer versatile sites for further functionalization. Its well-defined molecular architecture makes it valuable for constructing complex heterocycles or tailored ligands. The compound is typically characterized by high purity and stability, ensuring consistent performance in synthetic applications.
2-chloro-4-(cyclopropylmethyl)aminobenzonitrile structure
864286-57-7 structure
Product Name:2-chloro-4-(cyclopropylmethyl)aminobenzonitrile
CAS No:864286-57-7
MF:C11H11ClN2
MW:206.671441316605
CID:2112770
PubChem ID:43560354
Update Time:2025-05-21

2-chloro-4-(cyclopropylmethyl)aminobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-4-[(cyclopropylmethyl)amino]Benzonitrile
    • 2-chloro-4-(cyclopropylmethyl)aminobenzonitrile
    • EN300-166440
    • 864286-57-7
    • RCAGIPBDDXZHCL-UHFFFAOYSA-N
    • 2-Chloro-4-((cyclopropylmethyl)amino)benzonitrile
    • CS-0305397
    • DA-26587
    • SCHEMBL3289364
    • Inchi: 1S/C11H11ClN2/c12-11-5-10(4-3-9(11)6-13)14-7-8-1-2-8/h3-5,8,14H,1-2,7H2
    • InChI Key: RCAGIPBDDXZHCL-UHFFFAOYSA-N
    • SMILES: ClC1=C(C#N)C=CC(=C1)NCC1CC1

Computed Properties

  • Exact Mass: 206.0610761Da
  • Monoisotopic Mass: 206.0610761Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 35.8Ų

2-chloro-4-(cyclopropylmethyl)aminobenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-166440-0.05g
2-chloro-4-[(cyclopropylmethyl)amino]benzonitrile
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$612.0 2023-05-25
Enamine
EN300-166440-0.1g
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2-chloro-4-[(cyclopropylmethyl)amino]benzonitrile
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$699.0 2023-05-25
Enamine
EN300-166440-1.0g
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$728.0 2023-05-25
Enamine
EN300-166440-2.5g
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$1428.0 2023-05-25
Enamine
EN300-166440-5.0g
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$2110.0 2023-05-25
Enamine
EN300-166440-10.0g
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$3131.0 2023-05-25
Enamine
EN300-166440-50mg
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$348.0 2023-09-21
Enamine
EN300-166440-100mg
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